Cas no 2106962-44-9 (Cyclobutane, 1-(bromomethyl)-3-methyl-1-[(trimethylsilyl)methyl]-)

• Product Name: Cyclobutane, 1-(bromomethyl)-3-methyl-1-[(trimethylsilyl)methyl]-
• CAS No: 2106962-44-9
• MF: C₁₀H₂₁BrSi
• MW: 249.263243436813
• CID: 5286757
• Update Time: 2025-10-28

Cyclobutane, 1-(bromomethyl)-3-methyl-1-[(trimethylsilyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(bromomethyl)-3-methyl-1-[(trimethylsilyl)methyl]-

• Inchi： 1S/C10H21BrSi/c1-9-5-10(6-9,7-11)8-12(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： WYHDDPRDTVJJLX-UHFFFAOYSA-N
• SMILES： C1(CBr)(C[Si](C)(C)C)CC(C)C1

Additional information on Cyclobutane, 1-(bromomethyl)-3-methyl-1-[(trimethylsilyl)methyl]-

Comprehensive Analysis of Cyclobutane, 1-(bromomethyl)-3-methyl-1-[(trimethylsilyl)methyl]- (CAS No. 2106962-44-9)

The compound Cyclobutane, 1-(bromomethyl)-3-methyl-1-[(trimethylsilyl)methyl]- (CAS No. 2106962-44-9) is a highly specialized organosilicon derivative with a unique molecular structure. Its cyclobutane backbone, combined with bromomethyl and trimethylsilyl functional groups, makes it a valuable intermediate in organic synthesis and materials science. Researchers and industries are increasingly interested in this compound due to its potential applications in advanced polymer chemistry, pharmaceutical development, and specialty coatings.

One of the most searched questions about CAS No. 2106962-44-9 is its role in click chemistry and cross-coupling reactions. The presence of both bromine and silicon groups allows for versatile reactivity, enabling the formation of carbon-carbon and carbon-silicon bonds under mild conditions. This aligns with the growing demand for sustainable and efficient synthetic methodologies. Additionally, its thermal stability and solubility in common organic solvents make it a practical choice for lab-scale and industrial applications.

Recent trends in green chemistry have also spotlighted compounds like Cyclobutane, 1-(bromomethyl)-3-methyl-1-[(trimethylsilyl)methyl]-. Users often search for "eco-friendly silylation agents" or "low-toxicity bromine substitutes," reflecting a shift toward safer and more sustainable chemical processes. This compound’s balanced reactivity and minimal environmental impact position it as a candidate for such applications. Furthermore, its potential use in OLED materials and flexible electronics has garnered attention, as these industries seek novel precursors for high-performance materials.

From a structural perspective, the trimethylsilyl group in CAS No. 2106962-44-9 provides steric protection and enhances stability, while the bromomethyl moiety offers a handle for further functionalization. This duality is frequently explored in academic research, particularly in studies focusing on ring-opening polymerization and dendrimer synthesis. The compound’s compatibility with Grignard reagents and palladium catalysts further expands its utility in complex molecular architectures.

In summary, Cyclobutane, 1-(bromomethyl)-3-methyl-1-[(trimethylsilyl)methyl]- (CAS No. 2106962-44-9) represents a multifaceted tool for modern chemistry. Its relevance to high-value materials, sustainable synthesis, and cutting-edge technologies ensures continued interest from both academia and industry. As research progresses, this compound may unlock new possibilities in fields ranging from nanotechnology to bioconjugation, solidifying its place in the chemical landscape.